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Compound of Interest

Compound Name: D-erythro-sphinganine-d7

Cat. No.: B3026195 Get Quote

Essential Safety and Handling Guide for D-
erythro-sphinganine-d7
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-erythro-sphinganine-d7. The content herein is

designed to offer procedural, step-by-step guidance to ensure safe laboratory practices.

Chemical Identifier:

Name: D-erythro-sphinganine-d7

Synonyms: Sphinganine-d7, Dihydrosphingosine-d7[1]

CAS Number: 1246304-35-7[1]

Hazard Assessment: While some safety data sheets (SDS) for similar sphingolipid compounds

may not classify them as hazardous, the toxicological properties of D-erythro-sphinganine-d7
have not been fully investigated[2][3]. Therefore, it should be handled as a potentially

hazardous substance. General safety warnings advise avoiding ingestion, inhalation, and

contact with skin and eyes[4].
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A multi-layered approach to PPE is essential to minimize exposure. The following table

summarizes the recommended PPE for handling D-erythro-sphinganine-d7.

Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or punctures before

use. For added protection,

consider double-gloving.

Body Laboratory coat

A fully buttoned, long-sleeved

laboratory coat is the minimum

requirement to protect skin and

clothing from potential spills.

Eyes Safety goggles or a face shield

Use safety goggles that

provide a complete seal

around the eyes. A face shield

should be worn in conjunction

with goggles when there is a

significant risk of splashing.

Respiratory Fume hood or respirator

All handling of D-erythro-

sphinganine-d7 powder or

solutions should be conducted

in a certified chemical fume

hood to prevent the inhalation

of dust or aerosols. If a fume

hood is not available, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.

Feet Closed-toe shoes

Shoes should be made of a

non-porous material to protect

against spills.
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Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is critical for minimizing risk.

1. Preparation:

Before handling, ensure that the chemical fume hood is functioning correctly.

Gather all necessary materials, including the compound, solvents, and weighing equipment.

Don the appropriate PPE as outlined in the table above.

2. Handling the Solid Compound:

D-erythro-sphinganine-d7 is typically supplied as a crystalline solid.

Conduct all weighing and transfers of the solid compound within a chemical fume hood.

Use appropriate tools, such as spatulas and weigh boats, to handle the compound and avoid

creating dust.

3. Solution Preparation:

D-erythro-sphinganine-d7 is soluble in organic solvents like DMSO and

dimethylformamide.

When dissolving the compound, slowly add the solid to the solvent to prevent splashing.

Ensure the container is appropriately sized and, if necessary, vented.

4. Post-Handling:

After handling, decontaminate all surfaces and equipment that may have come into contact

with the chemical.

Remove and dispose of PPE in the designated waste containers.

Thoroughly wash hands with soap and water.
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Disposal Plan
All waste materials contaminated with D-erythro-sphinganine-d7 must be treated as

hazardous waste.

Contaminated Materials: This includes empty containers, used PPE (gloves, etc.), and any

materials used for spill cleanup.

Waste Collection: Collect all hazardous waste in clearly labeled, sealed containers.

Institutional Guidelines: Follow your institution's specific protocols for the disposal of

chemical waste. This typically involves contacting the Environmental Health and Safety

(EHS) department for pickup and disposal. Do not pour chemical waste down the drain.

Experimental Workflow for Safe Handling

Preparation Handling (in Fume Hood) Post-Handling

Waste Disposal

Don PPE Verify Fume Hood Gather Materials Weigh Compound Prepare Solution Decontaminate Surfaces Dispose of PPE Wash Hands

Collect Hazardous Waste Contact EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of D-erythro-sphinganine-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.caymanchem.com/product/27145/sphinganine-d7-d18-0
https://www.avantiresearch.com/en-gb/products?currentPage=1&pageSize=20&sortBy=recommended&lang=en-gb&freeText=860654
https://www.avantiresearch.com/en-gb/products?currentPage=1&pageSize=20&sortBy=recommended&lang=en-gb&freeText=860677
https://cdn.caymanchem.com/cdn/insert/27145.pdf
https://www.benchchem.com/product/b3026195#personal-protective-equipment-for-handling-d-erythro-sphinganine-d7
https://www.benchchem.com/product/b3026195#personal-protective-equipment-for-handling-d-erythro-sphinganine-d7
https://www.benchchem.com/product/b3026195#personal-protective-equipment-for-handling-d-erythro-sphinganine-d7
https://www.benchchem.com/product/b3026195#personal-protective-equipment-for-handling-d-erythro-sphinganine-d7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

